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Compound of Interest

Compound Name: Cefteram Pivoxil

Cat. No.: B193855 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Cefteram Pivoxil is an orally administered third-generation cephalosporin antibiotic.[1] It is a

prodrug that is hydrolyzed in the body to its active form, Cefteram.[1][2] Cefteram exhibits

broad-spectrum bactericidal activity against a variety of Gram-positive and Gram-negative

bacteria by inhibiting cell wall synthesis.[2] Determining the susceptibility of bacterial isolates to

Cefteram is crucial for clinical diagnostics and drug development research.

The agar dilution method is a standardized reference procedure for determining the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent.[3][4][5] The MIC is the lowest

concentration of an antibiotic that prevents the visible growth of a bacterium under defined

conditions.[4][5][6] This method involves incorporating serial dilutions of the antimicrobial agent

into an agar medium, followed by the inoculation of standardized bacterial suspensions.[4][6] It

is considered a gold standard for susceptibility testing due to its accuracy and reproducibility.[3]

This document provides a detailed protocol for determining the MIC of Cefteram Pivoxil using

the agar dilution method, in accordance with guidelines established by the Clinical and

Laboratory Standards Institute (CLSI).[7][8]
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Cefteram Pivoxil is an esterified prodrug, which enhances its oral absorption.[1] After

ingestion, it is absorbed from the gastrointestinal tract and rapidly hydrolyzed by esterases in

the bloodstream to release its active metabolite, Cefteram.[1][2] Cefteram's bactericidal effect

is achieved by targeting and inactivating Penicillin-Binding Proteins (PBPs), which are essential

bacterial enzymes responsible for the synthesis and cross-linking of the peptidoglycan layer of

the bacterial cell wall.[1][2] By inhibiting PBP function, Cefteram disrupts cell wall integrity,

leading to cell lysis and bacterial death.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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